![molecular formula C14H16FNO3 B2681541 2-Amino-2-[3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid CAS No. 2287260-28-8](/img/structure/B2681541.png)
2-Amino-2-[3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
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Overview
Description
2-Amino-2-[3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, also known as LY404039, is a compound that has been extensively studied in the field of neuroscience. It is a selective antagonist of the metabotropic glutamate receptor subtype 2 (mGluR2) and has been shown to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.
Mechanism of Action
2-Amino-2-[3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid acts as a selective antagonist of the mGluR2 receptor, which is involved in the regulation of glutamate neurotransmission. By blocking this receptor, this compound is thought to modulate the release of glutamate, which is a key neurotransmitter involved in many neurological and psychiatric disorders.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to reduce anxiety-like behavior, improve cognitive function, and reduce drug-seeking behavior. It has also been shown to have neuroprotective effects, protecting against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
2-Amino-2-[3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has several advantages for use in laboratory experiments. It is highly selective for the mGluR2 receptor, which allows for more precise manipulation of glutamate neurotransmission. However, one limitation is that it has poor solubility in water, which can make dosing and administration challenging.
Future Directions
There are several potential future directions for research on 2-Amino-2-[3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid. One area of interest is its potential use in the treatment of depression, anxiety, and other mood disorders. Another area of interest is its use in the treatment of drug addiction, particularly in combination with other therapies. Additionally, there is interest in exploring the potential neuroprotective effects of this compound in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Synthesis Methods
The synthesis of 2-Amino-2-[3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid involves the reaction of 3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentane with glycine in the presence of a catalyst. The resulting compound is then purified through a series of chromatographic techniques.
Scientific Research Applications
2-Amino-2-[3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been the subject of numerous studies in the field of neuroscience. It has been shown to have potential therapeutic applications in the treatment of depression, anxiety, schizophrenia, and drug addiction. In animal models, this compound has been shown to reduce drug-seeking behavior and decrease the reinforcing effects of drugs of abuse.
Properties
IUPAC Name |
2-amino-2-[3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FNO3/c1-19-10-3-8(2-9(15)4-10)13-5-14(6-13,7-13)11(16)12(17)18/h2-4,11H,5-7,16H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYDKLPPABATZFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C23CC(C2)(C3)C(C(=O)O)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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